Cas no 2229207-59-2 (4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene)
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene Chemical and Physical Properties
Names and Identifiers
-
- 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene
- EN300-1926447
- 2229207-59-2
-
- Inchi: 1S/C11H14BrClO/c1-11(2,7-12)8-4-5-9(13)10(6-8)14-3/h4-6H,7H2,1-3H3
- InChI Key: VXFOMVWEEHUXKI-UHFFFAOYSA-N
- SMILES: BrCC(C)(C)C1C=CC(=C(C=1)OC)Cl
Computed Properties
- Exact Mass: 275.99166g/mol
- Monoisotopic Mass: 275.99166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 9.2Ų
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1926447-0.05g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 0.05g |
$959.0 | 2023-09-17 | ||
| Enamine | EN300-1926447-0.1g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 0.1g |
$1005.0 | 2023-09-17 | ||
| Enamine | EN300-1926447-0.25g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 0.25g |
$1051.0 | 2023-09-17 | ||
| Enamine | EN300-1926447-0.5g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 0.5g |
$1097.0 | 2023-09-17 | ||
| Enamine | EN300-1926447-1.0g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1926447-2.5g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 2.5g |
$2240.0 | 2023-09-17 | ||
| Enamine | EN300-1926447-5.0g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1926447-10.0g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1926447-1g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 1g |
$1142.0 | 2023-09-17 | ||
| Enamine | EN300-1926447-5g |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene |
2229207-59-2 | 5g |
$3313.0 | 2023-09-17 |
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene Related Literature
-
M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene
Introduction to 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene (CAS No. 2229207-59-2)
4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene, identified by the CAS number 2229207-59-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of aromatic heterocycles, characterized by its unique structural framework that includes both chloro and bromo substituents, along with a methoxy group, all attached to a benzene ring. The presence of these functional groups not only contributes to its distinct chemical properties but also opens up a wide array of potential applications in drug discovery and synthetic chemistry.
The molecular structure of 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene consists of a benzene core substituted with a bromo group at the ortho position relative to the chloro group, and a methoxy group at the para position. The alkyl side chain, specifically 1-bromo-2-methylpropan-2-yl, adds an additional layer of complexity to its reactivity and interaction with biological targets. This structural arrangement makes it a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of halogenated aromatic rings and alkyl side chains has been shown to enhance binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated that such compounds can exhibit inhibitory activity against enzymes and receptors involved in inflammatory pathways, making them promising candidates for the treatment of chronic diseases.
One of the most compelling aspects of 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene is its role as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop derivatives with improved pharmacokinetic properties and enhanced therapeutic efficacy. The bromo and chloro substituents, in particular, are known to be valuable for generating hydrogen bonds and van der Waals interactions with biological targets, thereby improving drug-receptor binding. Additionally, the methoxy group can serve as a metabolic handle, allowing for further functionalization through oxidation or reduction pathways.
Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene. Molecular modeling techniques have enabled researchers to predict the binding modes and affinity of this compound towards various protein targets with high accuracy. This has not only streamlined the design of new derivatives but also provided insights into the structural features that contribute to their biological activity. Such computational approaches are particularly valuable in identifying lead compounds for further optimization.
The synthesis of 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to avoid unwanted side products. However, recent innovations in synthetic methodology have made it possible to achieve higher yields and purities more efficiently. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the halogenated aromatic ring with greater precision, while protecting group strategies have been utilized to safeguard sensitive functional groups during synthesis.
The pharmacological evaluation of 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene has revealed several promising avenues for therapeutic intervention. Preclinical studies have indicated that this compound exhibits inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. By modulating the activity of these enzymes, 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene may offer a novel mechanism for treating conditions such as arthritis and other inflammatory disorders.
In addition to its anti-inflammatory potential, this compound has also shown promise in other therapeutic areas. For instance, it has been investigated for its ability to inhibit kinases involved in cancer cell proliferation. The precise interaction between the halogenated aromatic ring and the kinase active site appears to be critical for its inhibitory effect, highlighting the importance of structural optimization in drug development.
The future prospects for 4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene are bright, with ongoing research aimed at expanding its therapeutic applications and improving its pharmacological profile. Advances in synthetic chemistry will continue to facilitate the production of more complex derivatives, while computational methods will aid in identifying new targets for this compound. Furthermore, collaborations between academia and industry are expected to drive innovation and accelerate the translation of laboratory findings into clinical applications.
In conclusion,4-(1-bromo-2-methylpropan-- - - - - - - - - - - - - - - - - - yl)-1-chloro-- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- -- ---methoxybenzene (CAS No.-- --- --- --- --- --- --- --- --- --- --- --- ---2229207--59--59--59--59--59--59--59--59--59) represents a significant advancement in pharmaceutical chemistry due to its unique structure and versatile reactivity. Its potential as a lead compound for drug development underscores the importance of continued research into halogenated aromatic compounds and their applications in medicine.
2229207-59-2 (4-(1-bromo-2-methylpropan-2-yl)-1-chloro-2-methoxybenzene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)